Cas no 918445-07-5 (2-Methyl-5-propoxyphenol)
2-Methyl-5-propoxyphenol structure
Product Name:2-Methyl-5-propoxyphenol
CAS No:918445-07-5
MF:C10H14O2
MW:166.216963291168
CID:775520
PubChem ID:68967436
Update Time:2024-03-01
2-Methyl-5-propoxyphenol Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 2-methyl-5-propoxy-
- 2-methyl-5-propoxyphenol
- methyl-5-propoxyphenol
- YGOHUILHIZKQDA-UHFFFAOYSA-N
- 2-Methyl-5-propoxyphenol
-
- Inchi： 1S/C10H14O2/c1-3-6-12-9-5-4-8(2)10(11)7-9/h4-5,7,11H,3,6H2,1-2H3
- InChI Key： YGOHUILHIZKQDA-UHFFFAOYSA-N
- SMILES： O(C1C=CC(C)=C(C=1)O)CCC
Computed Properties
- Exact Mass: 166.099379685g/mol
- Monoisotopic Mass: 166.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 125
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 29.5
2-Methyl-5-propoxyphenol Related Literature
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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